Cas no 2323033-45-8 (1-oxaspiro3.5nonan-7-amine, Mixture of diastereomers)
1-oxaspiro3.5nonan-7-amine, Mixture of diastereomers Chemical and Physical Properties
Names and Identifiers
-
- 1-oxaspiro[3.5]nonan-7-amine
- 1-oxaspiro3.5nonan-7-amine, Mixture of diastereomers
-
- MDL: MFCD31702861
- Inchi: 1S/C8H15NO/c9-7-1-3-8(4-2-7)5-6-10-8/h7H,1-6,9H2
- InChI Key: JPPOHCIGCIBQAB-UHFFFAOYSA-N
- SMILES: O1C2(CCC(N)CC2)CC1
1-oxaspiro3.5nonan-7-amine, Mixture of diastereomers Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22915100-1g |
1-oxaspiro[3.5]nonan-7-amine, Mixture of diastereomers |
2323033-45-8 | 95% | 1g |
$1357.0 | 2023-09-15 | |
| Enamine | EN300-22915100-5g |
1-oxaspiro[3.5]nonan-7-amine, Mixture of diastereomers |
2323033-45-8 | 95% | 5g |
$3935.0 | 2023-09-15 | |
| Enamine | EN300-22915100-10g |
1-oxaspiro[3.5]nonan-7-amine, Mixture of diastereomers |
2323033-45-8 | 95% | 10g |
$5837.0 | 2023-09-15 | |
| Enamine | EN300-22915100-0.05g |
1-oxaspiro[3.5]nonan-7-amine |
2323033-45-8 | 95% | 0.05g |
$315.0 | 2024-06-20 | |
| Enamine | EN300-22915100-0.1g |
1-oxaspiro[3.5]nonan-7-amine |
2323033-45-8 | 95% | 0.1g |
$470.0 | 2024-06-20 | |
| Enamine | EN300-22915100-0.25g |
1-oxaspiro[3.5]nonan-7-amine |
2323033-45-8 | 95% | 0.25g |
$672.0 | 2024-06-20 | |
| Enamine | EN300-22915100-0.5g |
1-oxaspiro[3.5]nonan-7-amine |
2323033-45-8 | 95% | 0.5g |
$1058.0 | 2024-06-20 | |
| Enamine | EN300-22915100-1.0g |
1-oxaspiro[3.5]nonan-7-amine |
2323033-45-8 | 95% | 1.0g |
$1357.0 | 2024-06-20 | |
| Enamine | EN300-22915100-2.5g |
1-oxaspiro[3.5]nonan-7-amine |
2323033-45-8 | 95% | 2.5g |
$2660.0 | 2024-06-20 | |
| Enamine | EN300-22915100-5.0g |
1-oxaspiro[3.5]nonan-7-amine |
2323033-45-8 | 95% | 5.0g |
$3935.0 | 2024-06-20 |
1-oxaspiro3.5nonan-7-amine, Mixture of diastereomers Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
Additional information on 1-oxaspiro3.5nonan-7-amine, Mixture of diastereomers
Introduction to 1-Oxaspiro[3.5]nonan-7-amine, Mixture of Diastereomers (CAS No. 2323033-45-8)
1-Oxaspiro[3.5]nonan-7-amine, Mixture of Diastereomers (CAS No. 2323033-45-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of a secondary amine, offers a range of potential applications in drug discovery and development.
The spirocyclic framework of 1-Oxaspiro[3.5]nonan-7-amine provides a rigid and conformationally constrained structure, which can be advantageous in the design of bioactive molecules. The mixture of diastereomers further adds to its complexity and potential for diverse biological activities. Recent studies have highlighted the importance of such compounds in modulating various biological targets, including enzymes, receptors, and ion channels.
In the context of medicinal chemistry, 1-Oxaspiro[3.5]nonan-7-amine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Its unique structural features make it an attractive scaffold for the synthesis of derivatives with enhanced pharmacological properties. For instance, researchers have synthesized and evaluated a series of 1-Oxaspiro[3.5]nonan-7-amine derivatives as inhibitors of specific enzymes involved in neurodegenerative diseases.
A recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of 1-Oxaspiro[3.5]nonan-7-amine derivatives as potent inhibitors of acetylcholinesterase (AChE). The results demonstrated that certain derivatives exhibited high inhibitory activity against AChE, suggesting their potential as therapeutic agents for Alzheimer's disease. The spirocyclic structure was found to play a crucial role in enhancing the binding affinity and selectivity for AChE.
Beyond its applications in neurodegenerative diseases, 1-Oxaspiro[3.5]nonan-7-amine has also shown promise in other therapeutic areas. For example, a study published in the European Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 1-Oxaspiro[3.5]nonan-7-amine derivatives. The findings indicated that these compounds could effectively inhibit the production of pro-inflammatory cytokines, making them potential candidates for treating inflammatory disorders.
The synthesis of 1-Oxaspiro[3.5]nonan-7-amine typically involves multistep procedures that can be optimized to achieve high yields and purity. One common approach is the intramolecular ring-closing reaction followed by functional group modifications to introduce the desired substituents. The mixture of diastereomers can be separated using various chromatographic techniques, although many applications benefit from using the mixture directly due to its broad biological activity.
In addition to its medicinal applications, 1-Oxaspiro[3.5]nonan-7-amine has also been studied for its use in materials science and catalysis. The unique electronic and steric properties of this compound make it suitable for designing novel materials with enhanced performance characteristics. For instance, researchers have explored the use of 1-Oxaspiro[3.5]nonan-7-amine-based polymers in drug delivery systems and as functional materials in electronic devices.
The safety profile of 1-Oxaspiro[3.5]nonan-7-amine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown favorable safety profiles, with no significant toxicity observed at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs.
In conclusion, 1-Oxaspiro[3.5]nonan-7-amine, Mixture of Diastereomers (CAS No. 2323033-45-8) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and catalysis. Its unique structural features and versatile biological activities make it an attractive target for further investigation and development.
2323033-45-8 (1-oxaspiro3.5nonan-7-amine, Mixture of diastereomers) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)